Cas no 1047635-94-8 (Methyl 4-bromo-5-iodothiophene-2-carboxylate)

Methyl 4-bromo-5-iodothiophene-2-carboxylate is a versatile heterocyclic building block used in organic synthesis, particularly in the preparation of functionalized thiophene derivatives. Its key advantages include the presence of both bromo and iodo substituents, which enable selective cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, facilitating the construction of complex molecular architectures. The ester group further enhances reactivity, allowing for subsequent transformations like hydrolysis or amidation. This compound is valuable in pharmaceutical and materials science research, where precise functionalization of thiophene scaffolds is required. Its stability and well-defined reactivity make it a reliable intermediate for synthetic applications.
Methyl 4-bromo-5-iodothiophene-2-carboxylate structure
1047635-94-8 structure
Product Name:Methyl 4-bromo-5-iodothiophene-2-carboxylate
CAS No:1047635-94-8
MF:C6H4BrIO2S
MW:346.968232154846
CID:5612876
PubChem ID:57826852
Update Time:2025-06-09

Methyl 4-bromo-5-iodothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-bromo-5-iodothiophene-2-carboxylate
    • EN300-33276632
    • 1047635-94-8
    • SCHEMBL1530007
    • methyl 4-bromo-5-iodo-2-thiophenecarboxylate
    • YKZOQOKZRYBPTA-UHFFFAOYSA-N
    • 2-Thiophenecarboxylic acid, 4-bromo-5-iodo-, methyl ester
    • Methyl 4-bromo-5-iodothiophene-2-carboxylate
    • Inchi: 1S/C6H4BrIO2S/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
    • InChI Key: YKZOQOKZRYBPTA-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C(=O)OC)S1)Br

Computed Properties

  • Exact Mass: 345.81601g/mol
  • Monoisotopic Mass: 345.81601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 2.237±0.06 g/cm3(Predicted)
  • Boiling Point: 338.2±42.0 °C(Predicted)

Methyl 4-bromo-5-iodothiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33276632-1g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95%
1g
$699.0 2023-09-04
Enamine
EN300-33276632-5g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95%
5g
$2028.0 2023-09-04
Enamine
EN300-33276632-10g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95%
10g
$3007.0 2023-09-04
Enamine
EN300-33276632-0.05g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
0.05g
$162.0 2025-03-18
Enamine
EN300-33276632-0.1g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
0.1g
$241.0 2025-03-18
Enamine
EN300-33276632-0.25g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
0.25g
$347.0 2025-03-18
Enamine
EN300-33276632-0.5g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
0.5g
$546.0 2025-03-18
Enamine
EN300-33276632-1.0g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
1.0g
$699.0 2025-03-18
Enamine
EN300-33276632-2.5g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
2.5g
$1370.0 2025-03-18
Enamine
EN300-33276632-5.0g
methyl 4-bromo-5-iodothiophene-2-carboxylate
1047635-94-8 95.0%
5.0g
$2028.0 2025-03-18

Additional information on Methyl 4-bromo-5-iodothiophene-2-carboxylate

Methyl 4-bromo-5-iodothiophene-2-carboxylate (CAS No. 1047635-94-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-5-iodothiophene-2-carboxylate (CAS No. 1047635-94-8) is a highly versatile and significant intermediate in the field of organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. This compound, characterized by its unique thiophene core substituted with bromo and iodine atoms, has garnered considerable attention due to its utility in constructing complex molecular architectures essential for drug discovery and material science applications.

The molecular structure of Methyl 4-bromo-5-iodothiophene-2-carboxylate consists of a thiophene ring appended with a carboxylate ester group at the 2-position, a bromine atom at the 4-position, and an iodine atom at the 5-position. This specific arrangement of halogen atoms makes it an invaluable building block for synthetic chemists, enabling diverse functionalization strategies through cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both bromo and iodine substituents allows for sequential or selective modifications, making it particularly useful in multi-step synthetic routes.

In recent years, the demand for heterocyclic compounds in pharmaceutical applications has surged, driven by their prevalence in biologically active molecules. Thiophene derivatives, in particular, have been extensively studied for their pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The compound Methyl 4-bromo-5-iodothiophene-2-carboxylate serves as a crucial precursor for synthesizing these thiophene-based drugs, facilitating the introduction of additional functional groups that enhance target specificity and bioavailability.

One of the most compelling aspects of Methyl 4-bromo-5-iodothiophene-2-carboxylate is its role in facilitating palladium-catalyzed cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions with high selectivity. The bromo and iodine substituents on the thiophene ring are particularly amenable to Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are widely employed in the construction of complex drug molecules. For instance, recent studies have demonstrated its utility in synthesizing novel thiophene-based kinase inhibitors by coupling it with arylboronic acids or stannanes.

The pharmaceutical industry has increasingly leveraged computational chemistry and machine learning to accelerate drug discovery processes. In this context, Methyl 4-bromo-5-iodothiophene-2-carboxylate has been used as a scaffold to generate virtual libraries of potential drug candidates. Its structural features allow for rapid diversification through automated synthesis pipelines, enabling high-throughput screening for biological activity. This approach has been particularly effective in identifying lead compounds for treating neurological disorders and cancer by exploiting the inherent binding properties of thiophene derivatives.

Beyond pharmaceuticals, Methyl 4-bromo-5-iodothiophene-2-carboxylate finds applications in materials science, particularly in the development of organic semiconductors and optoelectronic materials. Thiophene-based polymers and small molecules exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The halogenated thiophenes derived from this compound can be polymerized or used as dopants to modulate electronic properties, contributing to advancements in flexible electronics and sustainable energy technologies.

The synthesis of Methyl 4-bromo-5-iodothiophene-2-carboxylate itself is an intriguing challenge that highlights the ingenuity of synthetic organic chemistry. Typically, it is prepared through a multi-step process involving halogenation reactions on a precursor thiophene derivative followed by esterification. Recent innovations have focused on optimizing these synthetic routes to improve yield and purity while minimizing hazardous byproducts. For example, catalytic halogenation methods using transition metal complexes have been explored to achieve regioselective introduction of bromo and iodine atoms without excessive side reactions.

The environmental impact of chemical synthesis is another critical consideration in modern research. The use of halogenated compounds like Methyl 4-bromo-5-iodothiophene-2-carboxylate necessitates careful handling to prevent environmental contamination. However, green chemistry principles have been increasingly applied to develop more sustainable synthetic methodologies. For instance, solvent-free reactions or the use of biodegradable solvents can reduce waste generation. Additionally, catalytic systems that promote high selectivity without generating toxic residues are being developed to align with global efforts toward sustainable chemical manufacturing.

In conclusion, Methyl 4-bromo-5-iodothiophene-2-carboxylate (CAS No. 1047635-94-8) is a cornerstone intermediate in contemporary chemical synthesis with far-reaching implications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies through cross-coupling reactions, making it indispensable for constructing complex molecular architectures essential for drug discovery and advanced materials development. As research continues to evolve towards more efficient and sustainable synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation,driving advancements that benefit human health and technological progress.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.